2-(4,6-Dimethylpyridin-2-yl)ethanol
CAS No.: 13287-63-3
Cat. No.: VC20995207
Molecular Formula: C9H13NO
Molecular Weight: 151.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13287-63-3 |
|---|---|
| Molecular Formula | C9H13NO |
| Molecular Weight | 151.21 g/mol |
| IUPAC Name | 2-(4,6-dimethylpyridin-2-yl)ethanol |
| Standard InChI | InChI=1S/C9H13NO/c1-7-5-8(2)10-9(6-7)3-4-11/h5-6,11H,3-4H2,1-2H3 |
| Standard InChI Key | RXQPCTUALPFOSW-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NC(=C1)CCO)C |
| Canonical SMILES | CC1=CC(=NC(=C1)CCO)C |
Introduction
2-(4,6-Dimethylpyridin-2-yl)ethanol is a chemical compound with the molecular formula C9H13NO and a molecular weight of 151.21 g/mol. It is primarily used in scientific research due to its unique chemical properties and potential applications in various fields.
Synthesis of 2-(4,6-Dimethylpyridin-2-yl)ethanol
The synthesis of this compound typically involves the alkylation of 4,6-dimethyl-2-pyridinol. One common method is the reaction of 4,6-dimethyl-2-pyridinol with ethylene oxide under basic conditions. This reaction can be optimized for yield and purity through various techniques.
Synthesis Steps:
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Starting Materials: 4,6-Dimethyl-2-pyridinol and ethylene oxide.
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Reaction Conditions: Basic conditions, often involving a catalyst like sodium hydroxide.
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Product Formation: The reaction yields 2-(4,6-Dimethylpyridin-2-yl)ethanol.
Key Functional Groups:
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Pyridine Ring: Provides aromaticity and basicity.
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Ethanol Group: Offers hydroxyl functionality for further reactions.
Characterization Techniques
Characterization of 2-(4,6-Dimethylpyridin-2-yl)ethanol often involves advanced spectroscopic methods:
| Technique | Purpose |
|---|---|
| Nuclear Magnetic Resonance (NMR) | Structural elucidation and confirmation. |
| Infrared (IR) Spectroscopy | Identification of functional groups. |
| Mass Spectrometry (MS) | Molecular weight determination and fragmentation analysis. |
These techniques provide comprehensive insights into the compound's structure and properties.
Applications and Biological Activity
While specific applications of 2-(4,6-Dimethylpyridin-2-yl)ethanol are not extensively documented, its structure suggests potential interactions with biological systems. The compound's ability to participate in various chemical reactions makes it a candidate for further research in fields like pharmaceuticals or materials science.
Potential Areas of Research:
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Pharmaceuticals: Exploration of biological activity, such as enzyme inhibition or receptor binding.
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Materials Science: Use in the synthesis of polymers or other materials with unique properties.
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